Cas no 35051-68-4 ((2S)-2-(dimethylamino)-2-phenylacetic acid)

• Product Name: (2S)-2-(dimethylamino)-2-phenylacetic acid
• CAS No: 35051-68-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD20641410
• CID: 5684128
• PubChem ID: 38988796
• Update Time: 2025-06-29

(2S)-2-(dimethylamino)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 35051-68-4
• EN300-2593942
• (2S)-2-(dimethylamino)-2-phenylacetic acid
• (S)-2-(Dimethylamino)-2-phenylacetic acid
• AKOS040766325
• SCHEMBL10540988
• Benzeneacetic acid, α-(dimethylamino)-, (αS)-

• MDL： MFCD20641410
• Inchi： 1S/C10H13NO2/c1-11(2)9(10(12)13)8-6-4-3-5-7-8/h3-7,9H,1-2H3,(H,12,13)/t9-/m0/s1
• InChI Key： MLOBRLOZPSSKKO-VIFPVBQESA-N
• SMILES： OC([C@H](C1C=CC=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Melting Point: 236 °C (decomp)
• Boiling Point: 263.1±28.0 °C(Predicted)
• pka: 1.46±0.10(Predicted)

Additional information on (2S)-2-(dimethylamino)-2-phenylacetic acid

Introduction to (2S)-2-(dimethylamino)-2-phenylacetic Acid (CAS No 35051-68-4)

(2S)-2-(dimethylamino)-2-phenylacetic acid, also known by its CAS registry number 35051-68-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a phenyl group, a dimethylamino group, and a carboxylic acid moiety in a chiral configuration. The (S) configuration at the central carbon atom imparts specific stereochemical properties that are crucial for its biological activity and chemical reactivity.

The synthesis of (2S)-2-(dimethylamino)-2-phenylacetic acid has been extensively studied, with researchers exploring various methodologies to achieve high enantiomeric excess (ee) in the final product. Recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly routes to this compound, making it more accessible for large-scale production and application in drug discovery programs.

In terms of physical properties, this compound exhibits a melting point of approximately 170°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are frequently used to confirm its identity and purity.

The biological activity of (2S)-2-(dimethylamino)-2-phenylacetic acid has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted its ability to modulate the activity of histone deacetylases (HDACs), which are key targets in the treatment of cancer and neurodegenerative diseases.

Beyond its pharmacological applications, (2S)-2-(dimethylamino)-2-phenylacetic acid has also found utility in materials science. Its chiral structure makes it an attractive candidate for the synthesis of advanced materials with tailored optical and electronic properties. Researchers have explored its use as a building block for constructing chiral polymers and liquid crystals, which hold promise for applications in optoelectronics and sensors.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions governing the behavior of (2S)-2-(dimethylamino)-2-phenylacetic acid. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling more accurate predictions of its behavior in different chemical environments. These computational tools are increasingly being integrated with experimental techniques to accelerate drug discovery and materials development processes.

In conclusion, (2S)-2-(dimethylamino)-2-phenylacetic acid (CAS No 35051-68-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for addressing pressing challenges in medicine, materials science, and beyond.